N-(1-(1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-3-methoxybenzamide

• IUPAC Name: N-[1-[1-(3,5-dimethylphenyl)triazole-4-carbonyl]piperidin-4-yl]-3-methoxybenzamide
• InChI: InChI=1S/C24H27N5O3/c1-16-11-17(2)13-20(12-16)29-15-22(26-27-29)24(31)28-9-7-19(8-10-28)25-23(30)18-5-4-6-21(14-18)32-3/h4-6,11-15,19H,7-10H2,1-3H3,(H,25,30)
• InChI Key: SWRUOSVSIRVANB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)C4=CC(=CC=C4)OC)C
• Molecular Formula: C24H27N5O3
• Molecular Weight: 433.5 g/mol
• CAS No.: 1251608-31-7

Description

N-(1-(1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-3-methoxybenzamide is a useful research compound. Its molecular formula is C24H27N5O3 and its molecular weight is 433.512. The purity is usually 95%.
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Scientific Research Applications

Receptor Affinity Studies

One study explored the structure-affinity relationships of benzamide derivatives, including modifications to the N-1 piperazine ring and the alkyl chain linking to the benzamide moiety. These modifications led to the identification of compounds with moderate to high affinity for dopamine D(3) receptors, suggesting potential applications in the development of selective ligands for neurological research (Leopoldo et al., 2002).

Antimicrobial Activities

Another study synthesized novel 1,2,4-triazole derivatives and tested their antimicrobial activities. Some derivatives demonstrated good to moderate activities against various microorganisms, indicating their potential use in developing new antimicrobial agents (Bektaş et al., 2007).

Imaging Agent Candidates

A specific benzamide derivative was identified as a potential candidate for positron emission tomography (PET) imaging due to its affinity values, lipophilicity properties, and the possibility of labeling with carbon-11. This highlights its potential application in medical imaging for neurological disorders (Leopoldo et al., 2002).

Antibacterial Agents

Research into isosteres for the amide group led to the development of 1H-1,2,3-triazole-containing analogues of 3-methoxybenzamide derivatives. These compounds showed increased antibacterial activity, suggesting the triazole group as a viable amide-mimetic element in antibacterial agent development (Bi et al., 2018).